2-[(6-Tert-butylpyrimidin-4-yl)(methyl)amino]acetic acid

• IUPAC Name: 2-[(6-tert-butylpyrimidin-4-yl)-methylamino]acetic acid
• InChI: InChI=1S/C11H17N3O2/c1-11(2,3)8-5-9(13-7-12-8)14(4)6-10(15)16/h5,7H,6H2,1-4H3,(H,15,16)
• InChI Key: BCHIDDHDIAZFOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NC=N1)N(C)CC(=O)O
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

2-[(6-Tert-butylpyrimidin-4-yl)(methyl)amino]acetic acid, also known as BTTAA, is a next-generation, water-soluble ligand for the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC) that dramatically accelerates reaction rates and suppresses cell cytotoxicity. It is not intended for human or veterinary use and is used for research purposes only.

Molecular Structure Analysis

The molecular formula of this compound is C11H17N3O2. The molecular weight is 223.27 g/mol.

Chemical Reactions Analysis

As a ligand for the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC), this compound plays a crucial role in accelerating reaction rates.

Mechanism of Action

The mechanism of action of TBPMAA is not fully understood. However, it is believed that TBPMAA binds to certain receptors on the cell membrane, which then triggers a cascade of biochemical and physiological processes. It is believed that TBPMAA binds to specific receptors on the cell membrane, which then activates the release of certain neurotransmitters. These neurotransmitters then bind to other receptors on the cell membrane, which triggers a cascade of biochemical and physiological processes.
Biochemical and Physiological Effects
TBPMAA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as PDE5, which is involved in the regulation of blood pressure. TBPMAA has also been shown to inhibit the activity of certain proteins, such as cGMP, which is involved in the regulation of intracellular calcium levels. In addition, TBPMAA has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

TBPMAA has several advantages for use in laboratory experiments. It is a non-toxic compound, so it does not pose any health risks to laboratory personnel. In addition, it is a relatively simple compound to synthesize and can be synthesized in a few hours. However, TBPMAA has some limitations for use in laboratory experiments. It is not as potent as some other compounds and may not be suitable for some experiments. In addition, it is not as stable as some other compounds, so it may not be suitable for long-term studies.

Future Directions

There are several potential future directions for TBPMAA. One potential direction is to investigate the effects of TBPMAA on other biological systems, such as the cardiovascular system or the immune system. In addition, TBPMAA could be used to study the effects of various drugs on the central nervous system. Furthermore, TBPMAA could be used to investigate the effects of various compounds on cell signaling pathways. Finally, TBPMAA could be used to study the effects of various drugs on gene expression.

Scientific Research Applications

TBPMAA has been used in a variety of scientific research applications. It has been used to study the mechanisms of action of various drugs, as well as to investigate the effects of various drugs on the body. In addition, TBPMAA has been used to study the biochemical and physiological effects of various compounds on cells and tissues. TBPMAA has also been used to study the effects of various drugs on the central nervous system.